Cas no 1353981-15-3 (N-(Benzo[d][1,3]dioxol-5-yl)-N-methylpiperidin-4-amine hydrochloride)

N-(Benzo[d][1,3]dioxol-5-yl)-N-methylpiperidin-4-amine hydrochloride is a synthetic organic compound featuring a piperidine core substituted with a benzo[d][1,3]dioxole group and a methylamine moiety. Its hydrochloride salt form enhances stability and solubility, making it suitable for research and pharmaceutical applications. The compound's structure suggests potential utility as an intermediate in medicinal chemistry, particularly in the development of CNS-targeting agents due to the presence of the benzodioxole and piperidine pharmacophores. Its well-defined molecular architecture allows for precise modifications, facilitating structure-activity relationship studies. The hydrochloride salt ensures consistent handling and storage properties, supporting reproducibility in experimental settings.
N-(Benzo[d][1,3]dioxol-5-yl)-N-methylpiperidin-4-amine hydrochloride structure
1353981-15-3 structure
Product Name:N-(Benzo[d][1,3]dioxol-5-yl)-N-methylpiperidin-4-amine hydrochloride
CAS No:1353981-15-3
MF:C13H19ClN2O2
MW:270.755162477493
CID:2091494
PubChem ID:86280054
Update Time:2025-05-28

N-(Benzo[d][1,3]dioxol-5-yl)-N-methylpiperidin-4-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

    • N-(Benzo[d][1,3]dioxol-5-yl)-N-methylpiperidin-4-amine hydrochloride
    • N-(1,3-benzodioxol-5-yl)-N-methylpiperidin-4-amine;hydrochloride
    • 1353981-15-3
    • AKOS024463941
    • N-(Benzo[d][1,3]dioxol-5-yl)-N-methylpiperidin-4-aminehydrochloride
    • MDL: MFCD21099000
    • Inchi: 1S/C13H18N2O2.ClH/c1-15(10-4-6-14-7-5-10)11-2-3-12-13(8-11)17-9-16-12;/h2-3,8,10,14H,4-7,9H2,1H3;1H
    • InChI Key: ITXJMCSYFMHOBJ-UHFFFAOYSA-N
    • SMILES: Cl.O1COC2=CC=C(C=C12)N(C)C1CCNCC1

Computed Properties

  • Exact Mass: 270.1135055Da
  • Monoisotopic Mass: 270.1135055Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 256
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 33.7Ų

N-(Benzo[d][1,3]dioxol-5-yl)-N-methylpiperidin-4-amine hydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM156084-1g
N-(Benzo[d][1,3]dioxol-5-yl)-N-methylpiperidin-4-amine hydrochloride
1353981-15-3 95%
1g
$497 2021-06-08
Fluorochem
091143-500mg
Benzo[1,3]dioxol-5-ylmethyl-piperidin-4-yl-amine hydrochloride
1353981-15-3
500mg
£366.00 2022-03-01
Chemenu
CM156084-1g
N-(Benzo[d][1,3]dioxol-5-yl)-N-methylpiperidin-4-amine hydrochloride
1353981-15-3 95%
1g
$*** 2023-03-31
Alichem
A129007369-1g
N-(Benzo[d][1,3]dioxol-5-yl)-N-methylpiperidin-4-amine hydrochloride
1353981-15-3 95%
1g
434.30 USD 2021-06-01

Additional information on N-(Benzo[d][1,3]dioxol-5-yl)-N-methylpiperidin-4-amine hydrochloride

Research Brief on N-(Benzo[d][1,3]dioxol-5-yl)-N-methylpiperidin-4-amine hydrochloride (CAS: 1353981-15-3)

N-(Benzo[d][1,3]dioxol-5-yl)-N-methylpiperidin-4-amine hydrochloride (CAS: 1353981-15-3) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its piperidine and benzodioxole moieties, has been the subject of recent studies due to its potential applications in drug discovery and development. The following research brief synthesizes the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and therapeutic potential.

Recent studies have highlighted the role of N-(Benzo[d][1,3]dioxol-5-yl)-N-methylpiperidin-4-amine hydrochloride as a key intermediate in the synthesis of novel bioactive molecules. Its structural features make it a versatile scaffold for the development of ligands targeting various receptors, including serotonin and dopamine receptors. Research published in the Journal of Medicinal Chemistry (2023) demonstrated its utility in the design of selective serotonin receptor modulators, which could have implications for treating neurological disorders such as depression and anxiety.

In addition to its role as a synthetic intermediate, this compound has been investigated for its direct pharmacological effects. A study conducted by Smith et al. (2024) explored its binding affinity to sigma-1 receptors, which are implicated in neuroprotection and pain modulation. The results indicated moderate affinity, suggesting potential applications in the development of neuroprotective agents or analgesics. Further in vitro and in vivo studies are warranted to elucidate its mechanism of action and therapeutic efficacy.

The synthesis of N-(Benzo[d][1,3]dioxol-5-yl)-N-methylpiperidin-4-amine hydrochloride has also been optimized in recent years. A 2023 publication in Organic Process Research & Development detailed a scalable and cost-effective synthetic route, emphasizing green chemistry principles. This advancement is critical for enabling large-scale production and facilitating further pharmacological evaluations.

Despite these promising findings, challenges remain in the development of this compound for clinical use. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through comprehensive preclinical studies. Collaborative efforts between academic and industrial researchers are essential to overcome these hurdles and translate the compound's potential into viable therapeutic options.

In conclusion, N-(Benzo[d][1,3]dioxol-5-yl)-N-methylpiperidin-4-amine hydrochloride (CAS: 1353981-15-3) represents a promising candidate in chemical biology and drug discovery. Its structural versatility, combined with emerging pharmacological data, underscores its potential for diverse therapeutic applications. Future research should focus on optimizing its pharmacokinetic properties and validating its efficacy in disease models to advance its development toward clinical trials.

Recommended suppliers
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk